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Compound of Interest

Compound Name: 4-Methyl-4-nonanol

Cat. No.: B1265793 Get Quote

An In-Depth Technical Guide to 4-Methyl-4-nonanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Methyl-4-nonanol, its synthesis, and safety considerations. The information is

tailored for researchers, scientists, and professionals in drug development. Notably, there is a

significant lack of published data regarding the biological activity or potential therapeutic

applications of this compound.

Chemical and Physical Properties
4-Methyl-4-nonanol is a tertiary alcohol. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 23418-38-4 [1][2][3]

Molecular Formula C₁₀H₂₂O [1][2][3]

Molecular Weight 158.28 g/mol [1][3]

IUPAC Name 4-methylnonan-4-ol [1]

Synonyms
n-Pentyl methyl n-propyl

carbinol
[3]

Appearance
Colorless to pale yellow clear

liquid (estimated)

Solubility
Soluble in alcohol; sparingly

soluble in water.

Synthesis of 4-Methyl-4-nonanol
The most common and effective method for the synthesis of tertiary alcohols such as 4-Methyl-
4-nonanol is the Grignard reaction.[4][5] This involves the reaction of a ketone with a Grignard

reagent. For the synthesis of 4-Methyl-4-nonanol, one viable pathway is the reaction of 2-

nonanone with methylmagnesium bromide.

Representative Experimental Protocol: Grignard
Synthesis
Disclaimer: This is a representative protocol based on established chemical principles for

Grignard reactions and should be adapted and optimized as necessary. All procedures should

be carried out by trained personnel in a suitable laboratory environment.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous diethyl ether
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Bromomethane (or a solution of methylmagnesium bromide in a suitable solvent)

2-Nonanone

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of the Grignard Reagent:

All glassware must be oven-dried to ensure anhydrous conditions.

In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, add magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

Add a solution of bromomethane in anhydrous diethyl ether dropwise from the dropping

funnel. The reaction is initiated when the color of the iodine disappears and bubbling is

observed.

Once the reaction has started, add the remaining bromomethane solution at a rate that

maintains a gentle reflux.

After the addition is complete, continue to stir the mixture for an additional 30-60 minutes

to ensure the complete formation of the Grignard reagent (methylmagnesium bromide).

Reaction with 2-Nonanone:

Dissolve 2-nonanone in anhydrous diethyl ether and add it to the dropping funnel.

Cool the flask containing the Grignard reagent in an ice bath.

Slowly add the 2-nonanone solution dropwise to the stirred Grignard reagent.
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After the addition is complete, remove the ice bath and allow the mixture to stir at room

temperature for at least one hour.

Work-up and Purification:

Cool the reaction mixture in an ice bath and carefully quench the reaction by slowly adding

a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition

Step 3: Work-up and Purification

Bromomethane + Mg

Methylmagnesium Bromide
(Grignard Reagent)

in Anhydrous Ether

Alkoxide Intermediate

2-Nonanone

4-Methyl-4-nonanol
(Crude Product)

Protonation

Protonation
(aq. NH4Cl)

Purification
(Distillation)

Pure 4-Methyl-4-nonanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methyl-4-nonanol via a Grignard reaction.

Biological Activity and Relevance in Drug
Development
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A thorough review of scientific literature and chemical databases reveals a lack of information

on the biological activity of 4-Methyl-4-nonanol. There are no published studies that describe

its interaction with biological systems, its mechanism of action, or any potential signaling

pathways it might modulate. Consequently, its application in drug development is not

documented. For professionals in this field, it is important to note that this compound is

currently a chemical of interest for its physical and chemical properties rather than for any

known pharmacological effects.

Safety and Handling
Based on aggregated GHS data, 4-Methyl-4-nonanol is classified with the following hazards:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Avoid contact with skin, eyes, and clothing.

Store in a tightly closed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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